Vermeerin
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Overview
Description
Vermeerin is a delta-lactone.
Scientific Research Applications
Antimicrobial Activities
Vermeerin, isolated from the Argentinean plant Hymenoxys robusta, has demonstrated specific antimicrobial activity against Staphylococcus aureus. It was found to be effective in bioactivity assays without exhibiting toxicity to human-derived macrophages (Fortuna et al., 2011).
Insecticidal and Antifeedant Activities
In a study investigating the insecticidal and antifeedant activities of compounds from Hymenoxys robusta, this compound showed a high antifeedant effect against Spodoptera exigua, commonly known as armyworm. This suggests its potential in developing pest control products (Juárez et al., 2014).
Cytotoxicity Studies
This compound, along with other sesquiterpene lactones like geigerin and vermeeric acid, has been studied for its cytotoxicity in a murine myoblast cell line (C2C12). This research is significant for understanding the toxicological profile of these compounds and their potential effects on muscle cells (Botha et al., 2017).
Disorganization of Cytoskeletal Proteins
Research on murine myoblast cells (C2C12) exposed to geigerin, which is structurally related to this compound, showed concentration-dependent cytotoxic responses. The study observed a significant impact on cytoskeletal proteins, particularly desmin, which is relevant for understanding the muscle lesions observed in "vermeersiekte" caused by ingestion of toxic Geigeria species (Botha et al., 2019).
Properties
CAS No. |
16983-23-6 |
---|---|
Molecular Formula |
C15H20O4 |
Molecular Weight |
264.32 g/mol |
IUPAC Name |
(1S,3R,7S,9R,10S)-1,9-dimethyl-4-methylidene-6,13-dioxatricyclo[8.4.0.03,7]tetradecane-5,12-dione |
InChI |
InChI=1S/C15H20O4/c1-8-4-12-10(9(2)14(17)19-12)6-15(3)7-18-13(16)5-11(8)15/h8,10-12H,2,4-7H2,1,3H3/t8-,10-,11+,12+,15-/m1/s1 |
InChI Key |
GKYRUDQNQRLJRF-UXVFLIALSA-N |
Isomeric SMILES |
C[C@@H]1C[C@H]2[C@H](C[C@]3([C@H]1CC(=O)OC3)C)C(=C)C(=O)O2 |
SMILES |
CC1CC2C(CC3(C1CC(=O)OC3)C)C(=C)C(=O)O2 |
Canonical SMILES |
CC1CC2C(CC3(C1CC(=O)OC3)C)C(=C)C(=O)O2 |
Synonyms |
vermeerin vermeerin, (3aR-(3aalpha,4abeta,8aalpha,9alpha,10aalpha))-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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